(4R,5S,6S,7R)-4,7-dibenzyl-1,3-bis(cyclobutylmethyl)-5,6-dihydroxy-1,3 -diazepan-2-one
(4R,5S,6S,7R)-4,7-dibenzyl-1,3-bis(cyclobutylmethyl)-5,6-dihydroxy-1,3 -diazepan-2-one
Brand Name:
Vulcanchem
CAS No.:
153183-24-5
VCID:
VC0120451
InChI:
InChI=1S/C29H38N2O3/c32-27-25(17-21-9-3-1-4-10-21)30(19-23-13-7-14-23)29(34)31(20-24-15-8-16-24)26(28(27)33)18-22-11-5-2-6-12-22/h1-6,9-12,23-28,32-33H,7-8,13-20H2/t25-,26-,27+,28+/m1/s1
SMILES:
C1CC(C1)CN2C(C(C(C(N(C2=O)CC3CCC3)CC4=CC=CC=C4)O)O)CC5=CC=CC=C5
Molecular Formula:
C29H38N2O3
Molecular Weight:
462.6 g/mol
(4R,5S,6S,7R)-4,7-dibenzyl-1,3-bis(cyclobutylmethyl)-5,6-dihydroxy-1,3 -diazepan-2-one
CAS No.: 153183-24-5
Main Products
VCID: VC0120451
Molecular Formula: C29H38N2O3
Molecular Weight: 462.6 g/mol
| CAS No. | 153183-24-5 |
|---|---|
| Product Name | (4R,5S,6S,7R)-4,7-dibenzyl-1,3-bis(cyclobutylmethyl)-5,6-dihydroxy-1,3 -diazepan-2-one |
| Molecular Formula | C29H38N2O3 |
| Molecular Weight | 462.6 g/mol |
| IUPAC Name | (4R,5S,6S,7R)-4,7-dibenzyl-1,3-bis(cyclobutylmethyl)-5,6-dihydroxy-1,3-diazepan-2-one |
| Standard InChI | InChI=1S/C29H38N2O3/c32-27-25(17-21-9-3-1-4-10-21)30(19-23-13-7-14-23)29(34)31(20-24-15-8-16-24)26(28(27)33)18-22-11-5-2-6-12-22/h1-6,9-12,23-28,32-33H,7-8,13-20H2/t25-,26-,27+,28+/m1/s1 |
| Standard InChIKey | ACIVSSKFPCODPQ-VIJSPRBVSA-N |
| Isomeric SMILES | C1CC(C1)CN2[C@@H]([C@@H]([C@H]([C@H](N(C2=O)CC3CCC3)CC4=CC=CC=C4)O)O)CC5=CC=CC=C5 |
| SMILES | C1CC(C1)CN2C(C(C(C(N(C2=O)CC3CCC3)CC4=CC=CC=C4)O)O)CC5=CC=CC=C5 |
| Canonical SMILES | C1CC(C1)CN2C(C(C(C(N(C2=O)CC3CCC3)CC4=CC=CC=C4)O)O)CC5=CC=CC=C5 |
| PubChem Compound | 463335 |
| Last Modified | Nov 11 2021 |
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